2-amino-N-benzyl-N-cyclopropylbutanamide
Overview
Description
2-amino-N-benzyl-N-cyclopropylbutanamide is a chemical compound with the CAS Number: 1192510-76-1 . It has a molecular weight of 232.33 and its IUPAC name is 2-amino-N-benzyl-N-cyclopropylbutanamide . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 2-amino-N-benzyl-N-cyclopropylbutanamide is1S/C14H20N2O/c1-2-13(15)14(17)16(12-8-9-12)10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10,15H2,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
2-amino-N-benzyl-N-cyclopropylbutanamide is a powder that is stored at room temperature . Its molecular weight is 232.33 . More detailed physical and chemical properties were not found in the web search results.Scientific Research Applications
Cancer Therapeutics Development
2-amino-N-benzyl-N-cyclopropylbutanamide has been explored for its potential in cancer drug development. It’s been involved in the design of compounds that combine kinase inhibitor activity with histone deacetylase (HDAC) inhibitory activity. This dual-action approach aims to produce additive or synergistic effects in cancer treatment, offering a novel pathway for therapeutic intervention .
Molecular Synthesis Building Block
As a compound with a functional amide group, 2-amino-N-benzyl-N-cyclopropylbutanamide serves as a versatile building block in molecular synthesis. It can be used to construct more complex molecules, particularly in the synthesis of amidines, which are valuable in various chemical reactions and as intermediates in pharmaceuticals .
Custom Synthesis Services
Companies offer custom synthesis services for 2-amino-N-benzyl-N-cyclopropylbutanamide, indicating its demand in specialized research and development projects. This service caters to researchers who require specific quantities or purities for their experimental needs .
Safety and Hazards
The compound has been assigned the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335 . These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-amino-N-benzyl-N-cyclopropylbutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-2-13(15)14(17)16(12-8-9-12)10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUQMHLXUBRTTJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N(CC1=CC=CC=C1)C2CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-benzyl-N-cyclopropylbutanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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